Cas no 35895-54-6 (2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide)

• Product Name: 2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide
• CAS No: 35895-54-6
• MF: C₆H₄ClNO₃
• MW: 173.553860664368
• CID: 1475222
• PubChem ID: 15075707
• Update Time: 2025-06-09

2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide
• 4-chloro-1-oxidopyridin-1-ium-2-carboxylic acid
• 4-Chloro-1-oxo-1lambda~5~-pyridine-2-carboxylic acid
• DTXSID80567863
• 2-CARBOXY-4-CHLOROPYRIDIN-1-IUM-1-OLATE
• EN300-1697388
• 35895-54-6

• Inchi： 1S/C6H4ClNO3/c7-4-1-2-8(11)5(3-4)6(9)10/h1-3H,(H,9,10)
• InChI Key： WQTQZGQMYJKOGW-UHFFFAOYSA-N
• SMILES： ClC1C=C[N+](=C(C(=O)O)C=1)[O-]

Computed Properties

• Exact Mass: 172.98802
• Monoisotopic Mass: 172.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 64.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide

Recent Advances in the Study of 2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide (CAS: 35895-54-6) and Its Applications in Chemical Biology and Medicine

The compound 2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide (CAS: 35895-54-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural features, including the presence of a chlorine substituent and an N-oxide moiety, make it a valuable building block for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of potential antimicrobial and anti-inflammatory agents, demonstrating its broad utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists investigated the mechanism of action of derivatives of 2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide against bacterial pathogens. The results indicated that these derivatives exhibit potent inhibitory effects against multidrug-resistant strains, suggesting their potential as next-generation antibiotics. The study also provided insights into the structure-activity relationship (SAR) of these compounds, paving the way for further optimization.

Another significant development involves the application of 2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide in cancer research. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound show promising anticancer activity by targeting specific signaling pathways in tumor cells. The researchers employed computational modeling and in vitro assays to identify the most active compounds, which could serve as leads for future drug development.

Furthermore, advancements in synthetic methodologies have enabled the efficient production of 2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide and its derivatives. A study published in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, which could facilitate the large-scale production of this compound for industrial and pharmaceutical applications.

In conclusion, the recent research on 2-Pyridinecarboxylic acid, 4-chloro-, 1-oxide (CAS: 35895-54-6) underscores its potential as a key player in the development of new therapeutic agents. The compound's versatility, combined with its demonstrated biological activities, makes it a promising candidate for further investigation. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its applications in other areas of chemical biology and medicine.